Cas no 2228848-76-6 (1-1-(4-bromo-5-methoxythiophen-2-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(4-bromo-5-methoxythiophen-2-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228848-76-6
• MF: C₁₁H₁₄BrNOS
• MW: 288.203960895538
• CID: 5960209
• PubChem ID: 165976984
• Update Time: 2025-08-02

1-1-(4-bromo-5-methoxythiophen-2-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-bromo-5-methoxythiophen-2-yl)cyclopropylcyclopropan-1-amine
• 2228848-76-6
• EN300-1916834
• 1-[1-(4-bromo-5-methoxythiophen-2-yl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C11H14BrNOS/c1-14-9-7(12)6-8(15-9)10(2-3-10)11(13)4-5-11/h6H,2-5,13H2,1H3
• InChI Key： DLJDAUXYSKYCOT-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 286.99795g/mol
• Monoisotopic Mass: 286.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.5Ų

Additional information on 1-1-(4-bromo-5-methoxythiophen-2-yl)cyclopropylcyclopropan-1-amine

1-1-(4-Bromo-5-Methoxythiophen-2-yl)Cyclopropylcyclopropan-1-Amine: A Comprehensive Overview

The compound 1-1-(4-Bromo-5-Methoxythiophen-2-yl)Cyclopropylcyclopropan-1-Amine (CAS No. 2228848-76-6) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of cyclopropylamines, which are known for their stability and reactivity in various chemical reactions. The molecule's structure incorporates a thiophene ring, a bromine substituent, and a methoxy group, making it a versatile building block for advanced chemical synthesis.

The thiophene ring in 4-Bromo-5-Methoxythiophen-2-yl serves as a key structural component, contributing to the molecule's aromaticity and electronic properties. Recent studies have highlighted the importance of thiophene derivatives in materials science, particularly in the development of organic semiconductors and optoelectronic devices. The bromine substituent at the 4-position of the thiophene ring enhances the molecule's reactivity, making it an ideal candidate for nucleophilic substitution reactions. Meanwhile, the methoxy group at the 5-position introduces electron-donating effects, which can modulate the electronic properties of the compound.

The cyclopropylamine moiety in Cyclopropylcyclopropan-1-Amine is another critical feature of this compound. Cyclopropane rings are known for their strained geometry, which imparts unique reactivity and stability to the molecule. Recent research has demonstrated that cyclopropylamines can act as efficient templates for constructing complex molecular architectures, particularly in drug discovery and agrochemical development. The amine group in this compound provides additional functionality, enabling it to participate in hydrogen bonding and other non-covalent interactions.

From a synthetic perspective, 1-1-(4-Bromo-5-Methoxythiophen-2-yl)Cyclopropylcyclopropan-1-Amine can be synthesized through a variety of methods, including coupling reactions, nucleophilic aromatic substitution, and cyclopropanation techniques. Recent advancements in catalytic chemistry have made it possible to achieve higher yields and better selectivity in these reactions. For instance, the use of palladium catalysts has been shown to facilitate cross-coupling reactions involving brominated thiophenes, enabling the construction of complex molecular frameworks.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, its unique structure makes it a potential lead compound for designing bioactive molecules targeting various therapeutic areas. For example, recent studies have explored its potential as an inhibitor of kinase enzymes, which are implicated in cancer and inflammatory diseases. Additionally, its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes.

From an environmental standpoint, understanding the fate and behavior of 1-1-(4-Bromo-5-Methoxythiophen-2-yl)Cyclopropylcyclopropan-1-Amine in different ecosystems is crucial. Recent research has focused on assessing its biodegradability and toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate biodegradation potential under aerobic conditions, further studies are needed to fully characterize its environmental impact.

In conclusion, 1-1-(4-Bromo-5-Methoxythiophen-2-yl)Cyclopropylcyclopropan-1-Amine (CAS No. 2228848-76-6) is a multifaceted organic compound with significant potential in various fields of chemistry and materials science. Its unique structure and functional groups make it an attractive target for both academic research and industrial applications. As new synthetic methods and characterization techniques continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex molecular systems.